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Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Get Quote

Chemical Identity and Properties

Propoxyphene-D5 is a deuterated analog of the opioid analgesic propoxyphene, where five hydrogen atoms

are replaced with deuterium isotopes [1]. This stable isotope-labeled compound is primarily used as an

internal standard in analytical chemistry to ensure accurate quantification of propoxyphene in various

samples [2].

The table below summarizes its core physicochemical characteristics:

Property Description

CAS Number 136765-49-6 [1] [3]

Molecular
Formula

C₂₂H₂₄D₅NO₂ [1] [3]

Molecular
Weight

344.50 g/mol [1] [3]

Chemical Name rel-(-+)-α-[(1R)-2-(Dimethylamino)-1-methylethyl]-α-(phenyl-d5)-benzeneethanol
propanoate ester [1]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1785199?utm_src=pdf-body
https://www.smolecule.com/products/s1785199?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0138408.htm
https://www.sigmaaldrich.com/US/en/product/cerillian/p901
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0138408.htm
https://www.chemsrc.com/en/cas/136765-49-6_259725.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0138408.htm
https://www.chemsrc.com/en/cas/136765-49-6_259725.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0138408.htm
https://www.chemsrc.com/en/cas/136765-49-6_259725.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0138408.htm
https://www.smolecule.com/products/s1785199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description

Structure Deuterated version of propoxyphene; five deuterium atoms on the phenyl ring [2]

Analytical Applications and Methodology

In the laboratory, Propoxyphene-D5 is used as a certified reference material for precise and reliable analysis

of propoxyphene in forensic toxicology, clinical toxicology, and pain prescription monitoring [2].

Typical Analytical Workflow

The general workflow for using Propoxyphene-D5 in analytical methods like GC-MS or LC-MS involves

several key stages, as illustrated below:

Sample Preparation
(Add Propoxyphene-D5 internal standard)

Sample Extraction

Instrumental Analysis
(GC-MS or LC-MS)

Data & Quantification

Click to download full resolution via product page

Workflow for using Propoxyphene-D5 in bioanalysis
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Methodological Details

The table below outlines key methodological considerations based on manufacturer specifications:

Aspect Specification / Guideline

Primary Use Internal standard for GC/MS or LC/MS in urine drug testing, forensic analysis,
clinical toxicology [2].

Available Formats 100 µg/mL or 1.0 mg/mL in acetonitrile; 1 mg/mL as hydrochloride salt [1].

Technical
Suitability

Suitable for both gas chromatography (GC) and liquid chromatography (LC) [2].

Storage &
Handling

Store at 2-8°C; supplied as a Snap-N-Spike/Snap-N-Shoot solution in sealed

ampules [1] [2].

Safety and Regulatory Information

Proper handling of Propoxyphene-D5 is essential as it is related to a controlled substance and the solvent

presents specific hazards.

Category Information

| Hazard Statements | H225: Highly flammable liquid and vapor. H302+H332: Harmful if swallowed or if

inhaled. H319: Causes serious eye irritation [1] [3]. | | Precautionary Measures | P210: Keep away from

heat/sparks/open flames. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.

Store in a flammable storage cabinet [1] [3]. | | Flash Point | 2°C (35.6°F) - indicating high flammability [1]

[2] [3]. | | Regulatory Status | Subject to narcotic control regulations (e.g., Schedule A in Switzerland,

"estupefaciente" in Spain) [2]. |

Significance in Research
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Using Propoxyphene-D5 as an internal standard improves the accuracy and reliability of analytical results.

Its nearly identical chemical behavior to propoxyphene corrects for losses during sample preparation and

variation in instrument response, which is crucial for precise quantification [2]. This is particularly important

for differentiating between the dextro and levo enantiomers of propoxyphene, which have different

pharmacological activities and legal statuses [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (+/-)- PROPOXYPHENE - D | 136765-49-6 5 [chemicalbook.com]

2. (±)- Propoxyphene - D 100ug/mL acetonitrile, ampule 1mL, certified... 5 [sigmaaldrich.com]

3. (±)- Propoxyphene - D | CAS#:136765-49-6 | Chemsrc 5 [chemsrc.com]

4. sciencedirect.com/topics/chemistry/ propoxyphene [sciencedirect.com]

To cite this document: Smolecule. [physicochemical characteristics Propoxyphene-D5]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1785199#physicochemical-

characteristics-propoxyphene-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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